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Compound of Interest

Compound Name: cefteram pivoxil

Cat. No.: B1240165 Get Quote

This guide provides a detailed comparison of cefteram pivoxil's in vitro activity against

penicillin-resistant Streptococcus pneumoniae (PRSP) relative to other β-lactam antibiotics. It is

intended for researchers, scientists, and drug development professionals seeking to

understand the therapeutic potential of this third-generation oral cephalosporin.

Mechanism of Action: Cefteram and β-Lactam
Resistance
Cefteram pivoxil is an oral prodrug that is hydrolyzed by esterases in the intestinal tract to its

active form, cefteram.[1] Like other β-lactam antibiotics, cefteram exerts its bactericidal effect

by inhibiting the synthesis of the bacterial cell wall.[2][3] It achieves this by binding to and

inactivating penicillin-binding proteins (PBPs), which are essential enzymes for the final steps

of peptidoglycan synthesis.[1][2] This disruption leads to a weakened cell wall and subsequent

cell lysis.[2]

The primary mechanism of penicillin resistance in Streptococcus pneumoniae does not involve

β-lactamase enzymes but rather the alteration of the PBPs themselves.[4][5] Through genetic

recombination with related streptococcal species, the genes encoding PBPs (notably pbp1a,

pbp2x, and pbp2b) acquire mutations.[4][6] These mutations result in low-affinity PBPs that

bind β-lactam antibiotics, including penicillin, less effectively, thereby allowing cell wall
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synthesis to continue even in the presence of the antibiotic.[7][8] A high level of resistance is

typically achieved through the combination of alterations in all three key PBPs.[4]
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Susceptible S. pneumoniae

Mechanism of Action

Resistant S. pneumoniae (PRSP)

Cefteram Penicillin-Binding
Proteins (PBPs)

Binds to Peptidoglycan
Cross-linking

Catalyzes Stable Cell Wall Cell Survival

Cefteram Inactivated PBPsBinds & Inactivates Inhibited Peptidoglycan
Cross-linking

Prevents Weakened Cell Wall Cell Lysis

Cefteram Altered PBPs
(Low Affinity)

Reduced binding Peptidoglycan
Cross-linking Continues

Catalyzes Stable Cell Wall Cell Survival
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MIC Determination Workflow

1. Prepare S. pneumoniae
Isolate Culture

2. Create Bacterial Suspension
(0.5 McFarland Standard)

4. Inoculate Wells with
Bacterial Suspension

3. Prepare Serial Dilutions
of Cefteram in Microtiter Plate

5. Incubate at 35-37°C
for 20-24 hours

6. Read Plates for
Visible Growth (Turbidity)

7. Determine MIC
(Lowest concentration with no growth)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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